1,1,4a,5,6-Pentamethyldecahydronaphthalene
Description
1,1,4a,5,6-Pentamethyldecahydronaphthalene is a bicyclic sesquiterpene characterized by a distinctive 6/6 bicyclic skeleton comprising the A and B rings. It is commonly found in fungi and plants, and it exhibits significant biological activities, such as antifungal, antibacterial, and anticancer properties .
Properties
CAS No. |
5951-58-6 |
|---|---|
Molecular Formula |
C15H28 |
Molecular Weight |
208.38 g/mol |
IUPAC Name |
1,2,5,5,8a-pentamethyl-1,2,3,4,4a,6,7,8-octahydronaphthalene |
InChI |
InChI=1S/C15H28/c1-11-7-8-13-14(3,4)9-6-10-15(13,5)12(11)2/h11-13H,6-10H2,1-5H3 |
InChI Key |
CVRSZZJUWRLRDE-UHFFFAOYSA-N |
SMILES |
CC1CCC2C(CCCC2(C1C)C)(C)C |
Canonical SMILES |
CC1CCC2C(CCCC2(C1C)C)(C)C |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms |
Drimane; Decahydro-1,2,5,5,8a-pentamethylnaphthalene stereoisomer. |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: 1,1,4a,5,6-Pentamethyldecahydronaphthalene and its derivatives can be synthesized through various methods. One common approach involves the use of commercially available norambreinolide as a starting material. The synthesis typically involves multiple steps, including the formation of drimenic acid, followed by reactions with different reagents to produce various drimane derivatives .
Industrial Production Methods: Industrial production of drimane often involves the extraction of drimane-type sesquiterpenoids from natural sources such as fungi and plants. Advanced techniques like genome mining and heterologous expression have also been employed to identify and produce drimane compounds from bacterial sources .
Chemical Reactions Analysis
Types of Reactions: 1,1,4a,5,6-Pentamethyldecahydronaphthalene undergoes various chemical reactions, including oxidation, reduction, and substitution. For example, oxidation of drimenol can yield drimenone, while reduction can produce drimenol from drimenone .
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include pyridinium chlorochromate (PCC) and potassium permanganate (KMnO4).
Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are often used.
Substitution: Reagents like cyanogen bromide (CNBr) and allylisothiocyanate are used for substitution reactions
Major Products:
Oxidation: Drimenone
Reduction: Drimenol
Substitution: Various drimane derivatives with oxadiazole and thiadiazole rings
Scientific Research Applications
1,1,4a,5,6-Pentamethyldecahydronaphthalene and its derivatives have a wide range of scientific research applications:
Chemistry: 1,1,4a,5,6-Pentamethyldecahydronaphthalene is used as a building block for synthesizing various biologically active compounds.
Biology: It exhibits significant antifungal and antibacterial activities, making it useful in studying microbial interactions and developing antimicrobial agents
Mechanism of Action
1,1,4a,5,6-Pentamethyldecahydronaphthalene exerts its effects through various mechanisms:
Antifungal Activity: Drimenol, a drimane derivative, acts by disrupting the fungal cell wall/membrane, leading to cell rupture and death. .
Anticancer Activity: 1,1,4a,5,6-Pentamethyldecahydronaphthalene derivatives induce apoptosis in cancer cells by targeting specific molecular pathways and proteins involved in cell proliferation.
Comparison with Similar Compounds
1,1,4a,5,6-Pentamethyldecahydronaphthalene is unique due to its distinctive 6/6 bicyclic skeleton. Similar compounds include:
Homodrimane: Similar to drimane but with slight structural variations.
Polygodial: A drimane-type sesquiterpenoid with strong antifungal properties
1,1,4a,5,6-Pentamethyldecahydronaphthalene stands out due to its broad-spectrum biological activities and its potential for various scientific and industrial applications.
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
